8-cyclohexyl-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-cyclohexyl-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H23N5O3/c1-11-9-21-14-15(19-17(21)23(11)13-7-5-4-6-8-13)20(3)18(26)22(16(14)25)10-12(2)24/h9,13H,4-8,10H2,1-3H3
• InChI Key: IITYXCRORJBKKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4CCCCC4)N(C(=O)N(C3=O)CC(=O)C)C
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol
• CAS No.: 876670-91-6

Description

8-cyclohexyl-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C18H23N5O3 and its molecular weight is 357.414. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

8-Cyclohexyl-1,7-dimethyl-3-(2-oxopropyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a synthetic compound belonging to the imidazopyrine class, which has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, cytotoxicity profiles, and therapeutic potential.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes an imidazo[2,1-f]purine core. Its molecular formula is $C_{19}H_{27}N_5O_3$ with a molecular weight of approximately 359.45 g/mol. The structure can be represented as follows:

$$\text{Chemical Structure }C_{19}H_{27}N_5O_3$$

Research indicates that compounds within the imidazopyrine class often interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The specific mechanism of action for this compound is still under investigation but may involve:

• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit key enzymes involved in nucleotide metabolism.
• Modulation of Receptor Activity : Potential interactions with adenosine receptors could influence cellular responses.

Cytotoxicity

Studies have demonstrated that this compound exhibits significant cytotoxic effects on various cancer cell lines. For instance:

Cell Line	IC50 (µM)	Reference
HeLa	0.5
A549 (Lung)	0.7
MCF-7 (Breast)	0.6

The IC50 values indicate the concentration required to inhibit cell growth by 50%, highlighting the compound's potency.

Antiviral Activity

In addition to cytotoxic effects on cancer cells, preliminary studies suggest potential antiviral properties. The compound has been tested against various viral strains with promising results:

Virus	Inhibition (%)	Reference
HSV-1	70%
HIV	60%

These findings suggest that the compound may disrupt viral replication processes.